2-Chloro-3-methylbiphenyl
Cat. No. B8668148
M. Wt: 202.68 g/mol
InChI Key: ZEBYDWFUKGDJHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04536591
Procedure details
A stirred solution of 2-chloro-3-methyl-[1,1'-biphenyl] (0.5 g, 0.0023 mole) in 8 ml of carbon tetrachloride was irradiated and heated to reflux with a 250 watt brooder lamp. A small amount of benzoyl peroxide was added and the reaction mixture refluxed for ten minutes. A second portion of benzoyl peroxide (total 0.01 g) was added, followed by N-bromosuccinimide (0.43 g, 0.0024 mole). The stirred reaction mixture was irradiated for 16 hours, then cooled, and then filtered. The filter cake was rinsed with carbon tetrachloride and the combined filtrates washed with aqueous saturated sodium chloride solution. The organic phase was dried over anhydrous magnesium sulfate and filtered. The filtrate was evaporated under reduced pressure to give 3-bromomethyl-2-chloro-[1,1'-biphenyl] (0.6 g) as an oil.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([CH3:8])=[CH:6][CH:5]=[CH:4][C:3]=1[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1.[Br:33]N1C(=O)CCC1=O>C(Cl)(Cl)(Cl)Cl.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[Br:33][CH2:8][C:7]1[C:2]([Cl:1])=[C:3]([C:9]2[CH:10]=[CH:11][CH:12]=[CH:13][CH:14]=2)[CH:4]=[CH:5][CH:6]=1
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Inputs
Step One
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC=C1C)C1=CC=CC=C1
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Step Three
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Name
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Quantity
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0.43 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Step Four
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Name
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Quantity
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0.01 g
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Type
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catalyst
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux with a 250 watt brooder lamp
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture refluxed for ten minutes
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CUSTOM
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Type
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CUSTOM
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Details
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The stirred reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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was irradiated for 16 hours
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Duration
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16 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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The filter cake was rinsed with carbon tetrachloride
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WASH
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Type
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WASH
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Details
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the combined filtrates washed with aqueous saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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The filtrate was evaporated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCC=1C(=C(C=CC1)C1=CC=CC=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 92.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
